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Compound of Interest

Compound Name: Tasimelteon

Cat. No.: B1681936 Get Quote

IMMEDIATE ACTION REQUIRED: REVIEW ALL SAFETY PROTOCOLS BEFORE HANDLING

TASIMELTEON.

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Tasimelteon. Adherence to these procedures is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tasimelteon is classified with specific health hazards that necessitate stringent safety

measures. It is harmful if swallowed, in contact with skin, or inhaled, and is suspected of

damaging fertility or the unborn child.[1] It may also cause drowsiness or dizziness.[1]

Minimum Required PPE:
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PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves

To prevent skin contact, as the

substance is harmful upon

dermal absorption.[1]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Body Protection Fully buttoned laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or when

generating dust or aerosols.

To prevent inhalation, as the

substance is harmful if inhaled.

[1]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risk and maintain the integrity of

the compound.

Handling:

Avoid all direct contact with the skin, eyes, and clothing.

Do not inhale dust or aerosols. Handle in a chemical fume hood or other ventilated

enclosure.

Wash hands thoroughly after handling.

Storage:

Store capsules at room temperature (25°C or 77°F), with excursions permitted to 15° to 30°C

(59° to 86°F).[2]

Protect from light and moisture.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/23546m.pdf
https://cdn.caymanchem.com/cdn/msds/23546m.pdf
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=ce5a2fa3-ed54-422d-96c2-1821496eb32f&type=pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed.

The oral suspension form should be refrigerated.

Spill and Exposure Procedures
In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in the table above.

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a sealed container

for disposal.

Exposure Response:

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.

Inhalation: Move the individual to fresh air.

Ingestion: Do not induce vomiting.

Seek immediate medical attention for any exposure.

Disposal Plan
Tasimelteon waste must be managed as hazardous material.

Do not dispose of with household or laboratory garbage.

Do not allow the product to reach the sewage system.
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All waste material, including contaminated PPE and spill cleanup materials, must be

disposed of in accordance with local, state, and federal regulations for hazardous chemical

waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures. For unused medication in a clinical setting, medication take-back

programs are a recommended disposal method.

Workflow for Safe Handling of Tasimelteon
The following diagram illustrates the procedural workflow for safely handling Tasimelteon in a

laboratory setting.
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Caption: Procedural workflow for handling Tasimelteon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1681936?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/23546m.pdf
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=ce5a2fa3-ed54-422d-96c2-1821496eb32f&type=pdf
https://www.benchchem.com/product/b1681936#personal-protective-equipment-for-handling-tasimelteon
https://www.benchchem.com/product/b1681936#personal-protective-equipment-for-handling-tasimelteon
https://www.benchchem.com/product/b1681936#personal-protective-equipment-for-handling-tasimelteon
https://www.benchchem.com/product/b1681936#personal-protective-equipment-for-handling-tasimelteon
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681936?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

